Cas no 500556-93-4 (tert-butyl exo-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate)

• Product Name: tert-butyl exo-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate
• CAS No: 500556-93-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD18452871
• CID: 1549684
• PubChem ID: 13006552
• Update Time: 2024-11-03

tert-butyl exo-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane-7-carboxylic acid, 2-amino-,1,1-dimethylethyl ester, (1R,2S,4S)-rel-
• (1r,2s,4s)-rel-2-amino-7-boc-7-azabicyclo[2.2.1]heptane
• TERT-BUTYL (1R,2S,4S)-2-AMINO-7-AZABICYCLO[2.2.1]HEPTANE-7-CARBOXYLATE
• AMY35675
• SB12428
• 2S-2-Amino-7-aza-bicyclo[2.2.1]heptane-7-carboxylic acid tert-butyl ester
• tert-butyl (1S,3S,4R)-3-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate
• rel-(1R,2S,4S)-tert-Butyl 2-amino-7-azabic
• tert-butyl exo-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate
• 1000870-15-4
• SCHEMBL4529950
• 500556-93-4
• exo-2-Amino-7-Boc-azabicyclo[2.2.1]heptane
• DB-179055
• CS-0058549
• AS-52836
• D73009
• rel-(1R,2S,4S)-tert-Butyl 2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate
• 896464-21-4
• AKOS030238885
• rel-tert-Butyl (1R,2S,4S)-2-amino-7-azabicyclo[2.2.1]heptane-7-carboxylate
• MFCD18452871

• MDL： MFCD18452871
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-4-5-9(13)8(12)6-7/h7-9H,4-6,12H2,1-3H3/t7-,8-,9+/m0/s1
• InChI Key： JRZFZVWZIJNIEQ-XHNCKOQMSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2CC[C@@H]1[C@H](C2)N)=O

Computed Properties

• Exact Mass: 212.152477885 g/mol
• Monoisotopic Mass: 212.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6
• Molecular Weight: 212.29